Cas no 2228778-70-7 (tert-butyl 2-(6-chloropyrazin-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(6-chloropyrazin-2-yl)piperazine-1-carboxylate
• CAS No: 2228778-70-7
• MF: C₁₃H₁₉ClN₄O₂
• MW: 298.768561601639
• CID: 6359338
• PubChem ID: 165638961
• Update Time: 2023-12-27

tert-butyl 2-(6-chloropyrazin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(6-chloropyrazin-2-yl)piperazine-1-carboxylate
• 2228778-70-7
• EN300-1886735

• Inchi： 1S/C13H19ClN4O2/c1-13(2,3)20-12(19)18-5-4-15-7-10(18)9-6-16-8-11(14)17-9/h6,8,10,15H,4-5,7H2,1-3H3
• InChI Key： KFJWTZBQETXRRN-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C2CNCCN2C(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 298.1196536g/mol
• Monoisotopic Mass: 298.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.4Ų